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For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Brown 75 is a polyazo anionic dye widely used in the textile industry for coloring protein-

based fibers such as wool and silk, as well as synthetic polyamides like nylon.[1] Its water

solubility is facilitated by the presence of sulfonic acid groups in its molecular structure.[1][2]

The staining mechanism relies on the formation of ionic bonds between the negatively charged

sulfonic acid groups of the dye and the positively charged amino groups of the protein fibers

under acidic conditions.[2][3] This interaction, further enhanced by van der Waals forces and

hydrogen bonds, results in a strong and relatively permanent coloration.[2] These application

notes provide detailed protocols for the use of Acid Brown 75 in staining protein fibers for

research and development applications where consistent and reproducible staining is required.

Principle of Staining
The application of Acid Brown 75 to protein fibers is governed by the principles of acid dyeing.

In an acidic dyebath, the amino groups (-NH2) in the protein fibers are protonated, acquiring a

positive charge (-NH3+).[2] The anionic dye molecules (D-SO3-) are then attracted to these

cationic sites, leading to the formation of an ionic bond.[2] The dyeing process is influenced by

several key parameters, including pH, temperature, dye concentration, and the presence of

electrolytes, which can act as leveling agents to promote uniform color distribution.[2] Optimal

dye uptake and fixation are typically achieved at elevated temperatures and acidic pH levels.[2]

[4]
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Quantitative Data Summary
The following tables summarize the key quantitative parameters for the application of Acid

Brown 75 to protein fibers.

Table 1: Recommended Dyeing Parameters

Parameter Value Notes

Dye Concentration 1.5 - 4% (owf)
Higher concentrations for

darker shades.[5]

Liquor Ratio (M:L) 1:20 - 1:30

Ratio of the weight of the

material (M) to the volume of

the liquor (L).[6][7]

pH 4.5 - 5.5
Achieved using acetic acid or

citric acid.[6]

Temperature 90 - 100°C
Dyeing is typically carried out

at or near boiling.[2][6]

Time 30 - 60 minutes

Longer duration may be

required for deeper shades.[6]

[8]

Leveling Agent 1 g/L
e.g., Glauber's salt, to ensure

even dye uptake.[6][7]

(owf: on the weight of fiber)

Table 2: Physicochemical and Fastness Properties of Acid Brown 75
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Property Specification

Chemical Class Polyazo

Physical Appearance Dark Brown Powder

Hue Reddish Brown

Solubility in water @ 90°C 90 - 100 g/L

Light Fastness 4 - 5

Washing Fastness 2 - 3

(Data sourced from a technical data sheet for Acid Brown 75.[9])

Experimental Protocols
Materials

Acid Brown 75 dye powder

Protein fiber substrate (e.g., wool, silk, or nylon fabric)

Acetic acid or citric acid

Leveling agent (e.g., Glauber's salt - sodium sulfate)

Non-ionic detergent (e.g., Synthrapol)

Distilled or deionized water

Stainless steel or enamel dye pot

Heating source (e.g., hot plate or stove top)

Glass stirring rod

Beakers and graduated cylinders

pH meter or pH indicator strips
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Safety glasses, gloves, and a lab coat

Pre-treatment: Scouring the Fibers
It is crucial to remove any oils, starches, or other impurities from the fibers before dyeing to

ensure even dye penetration.[7]

Prepare a scouring bath by adding 5 ml of a non-ionic detergent per 2-3 liters of water for

every 100g of fiber.[7]

Introduce the dry fiber into the bath and gently heat to a simmer.

Maintain the temperature and stir gently for approximately 15 minutes.[7]

Remove the fiber, allow it to cool, and then rinse thoroughly with warm water until the water

runs clear.[7]

The fiber should be dyed while still damp.

Dyeing Protocol: Stove-Top Method
This method is recommended for achieving the most accurate and reproducible results.[10]

Weigh the dry fiber before scouring to calculate the required amount of dye.

Fill a dye pot with enough water to allow the fabric to move freely (liquor ratio of 1:20 to

1:30).[6][7]

Heat the water to approximately 40°C.[2]

Pre-dissolve the calculated amount of Acid Brown 75 powder in a small amount of hot water

and add it to the dye bath.[5] Stir until fully dissolved.

If using, add the leveling agent (e.g., 1 g/L Glauber's salt) to the dye bath and stir.[6][7]

Introduce the pre-wetted, scoured fabric to the dye bath.

Gradually increase the temperature of the dye bath to 90-100°C (just below boiling), stirring

the fabric gently and frequently.[2][6][10]
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Once the target temperature is reached, add the acid (e.g., acetic acid or citric acid) to

achieve a pH of 4.5-5.5.[6] It is advisable to temporarily remove the fabric while adding the

acid to prevent uneven dyeing.[8][10]

Maintain the temperature and continue to stir gently for 30-60 minutes.[6][8]

After the dyeing time has elapsed, turn off the heat and allow the dye bath to cool gradually

to avoid shocking and potentially damaging the fibers, especially wool.[10]

Once cooled, remove the fabric and rinse with warm water until the water runs clear.[11]

A final wash with a non-ionic detergent can be performed to remove any remaining loose

dye.[10]

Air dry the stained fabric away from direct sunlight.[1]
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Experimental Workflow
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Caption: Workflow for staining protein fibers with Acid Brown 75.
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Staining Mechanism
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Caption: Simplified mechanism of Acid Brown 75 binding to protein fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. textilelearner.net [textilelearner.net]

3. wildwoollys.com [wildwoollys.com]

4. journal.kci.go.kr [journal.kci.go.kr]

5. Dharma Acid Dyes Instructions [dharmatrading.com]

6. textilestudycenter.com [textilestudycenter.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12364392?utm_src=pdf-body-img
https://www.benchchem.com/product/b12364392?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/acid-brown-75-dic15825.html
https://textilelearner.net/dyeing-mechanism-of-acid-dyes/
https://wildwoollys.com/blogs/articles/how-acid-dyes-work
https://journal.kci.go.kr/ksdf/archive/articlePdf?artiId=ART001287444
https://www.dharmatrading.com/information/dharma-acid-dye.html
https://textilestudycenter.com/dyeing-of-nylon-yarn-with-acid-dye/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Dye Recipes using Acid Dyes [georgeweil.com]

8. youtube.com [youtube.com]

9. Acid Brown 75 , CAS No. 8011-86-7Manufacturers in Mumbai Gujarat India
[colorantsgroup.com]

10. media.rainpos.com [media.rainpos.com]

11. uniquestitching.wordpress.com [uniquestitching.wordpress.com]

To cite this document: BenchChem. [Application Notes: Staining Protein Fibers with Acid
Brown 75]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12364392#using-acid-brown-75-for-staining-protein-
fibers-in-textiles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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